Cas no 1106750-34-8 (1-(4-bromophenyl)-3-hydroxy-3-phenyl-2H,3H,5H,6H,7H-1-imidazo[2,1-b][1,3]thiazin-1-ylium bromide)

• Product Name: 1-(4-bromophenyl)-3-hydroxy-3-phenyl-2H,3H,5H,6H,7H-1-imidazo[2,1-b][1,3]thiazin-1-ylium bromide
• CAS No: 1106750-34-8
• Molecular Formula: C₁₈H₁₈Br₂N₂OS
• Molecular Weight: 470.221321582794
• CID: 6388161
• PubChem ID: 18553045

1-(4-bromophenyl)-3-hydroxy-3-phenyl-2H,3H,5H,6H,7H-1-imidazo[2,1-b][1,3]thiazin-1-ylium bromide Properties

Names and Identifiers

• 1-(4-bromophenyl)-3-hydroxy-3-phenyl-2H,3H,5H,6H,7H-1-imidazo[2,1-b][1,3]thiazin-1-ylium bromide
• 1-(4-bromophenyl)-3-hydroxy-3-phenyl-2,3,6,7-tetrahydro-5H-imidazo[2,1-b][1,3]thiazin-1-ium bromide
• 1-(4-bromophenyl)-3-phenyl-2,5,6,7-tetrahydroimidazo[2,1-b][1,3]thiazin-4-ium-3-ol;bromide
• F0522-0068
• AKOS016372441
• 1-(4-bromophenyl)-3-hydroxy-3-phenyl-2H,3H,5H,6H,7H-1lambda5-imidazo[2,1-b][1,3]thiazin-1-ylium bromide
• 1106750-34-8
• 1-(4-bromophenyl)-3-hydroxy-3-phenyl-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide

• InChIKey： KRPWZRNCDYEGIF-UHFFFAOYSA-M
• Inchi： 1S/C18H18BrN2OS.BrH/c19-15-7-9-16(10-8-15)20-13-18(22,14-5-2-1-3-6-14)21-11-4-12-23-17(20)21;/h1-3,5-10,22H,4,11-13H2;1H/q+1;/p-1
• SMILES： OC1(C2C=CC=CC=2)C[N+](C2C=CC(Br)=CC=2)=C2SCCCN12.[Br-]

Computed Properties

• Exact Mass: 469.94861g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 467.95066g/mol
• Heavy Atom Count: 24
• Complexity: 472
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines